N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid

• IUPAC Name: 2-[bis(2-hydroxyethyl)amino]ethanesulfonic acid
• InChI: InChI=1S/C6H15NO5S/c8-4-1-7(2-5-9)3-6-13(10,11)12/h8-9H,1-6H2,(H,10,11,12)
• InChI Key: AJTVSSFTXWNIRG-UHFFFAOYSA-N
• Canonical SMILES: C(CO)N(CCO)CCS(=O)(=O)O
• Molecular Formula: C6H15NO5S
• DSSTOX Substance ID: DTXSID8064985
• Molecular Weight: 213.25 g/mol
• Physical Description: White powder; [Alfa Aesar MSDS]
• CAS RN: 10191-18-1

Description

“N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” is a chemical compound with the linear formula HOCH2CH2NHCH2CH2NHCH2CH2OH. It is also known as “2,2’- (Ethylenediimino)diethanol” and has a molecular weight of 148.20. It is used in laboratory chemicals.

Synthesis Analysis

The synthesis of “N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” involves the reaction of diethanolamine with sodium 2-chloroethane sulfonate. The reaction conditions were optimized with a reactants ratio of 1:1.1, a reaction temperature of 60-80°C, and a reaction time of more than 60 minutes.

Molecular Structure Analysis

The molecular structure of “N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” has been analyzed and confirmed using IR and 1H NMR. The compound is monoclinic with space group P2 (1)/c.

Chemical Reactions Analysis

The reaction kinetics of “N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” at 140°C has been evaluated. The reaction follows a first-order reaction rate.

Physical And Chemical Properties Analysis

“N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” is a solid substance with a melting point of 98-100 °C (lit.). More detailed physical and chemical properties are not available in the sources.

Scientific Research Applications

Cell Culture Media

BES is often used as a component in cell culture media due to its stable pH properties over a range of pH values. .

Protein Isolation and Purification

In biochemistry, BES can be used in the isolation and purification processes of proteins. .

Enzymatic Reactions

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Electrophoresis

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Molecular Biology Research

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Vector Production and Purification

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Binding Assays

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Self-Assembly Studies

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Safety and Hazards

“N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” causes severe skin burns and eye damage and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, to wash face, hands, and any exposed skin thoroughly after handling, and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

There is potential for the use of “N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid” in the synthesis of fatty acid amides from triglycerides using zinc-doped calcium oxide nanospheroids as a catalyst.

Mechanism of Action

Target of Action

This compound is often used in laboratory settings, but its specific biological targets remain to be elucidated .

Mode of Action

The presence of two hydroxyethyl groups and an amino group in its structure suggests that it can participate in hydrogen bonding and ionic interactions .

Biochemical Pathways

It is synthesized using oleic acid and diethanolamine in a 1:1 molar ratio using orthophosphoric acid as a catalyst . The reaction kinetics at 140°C has been evaluated .

Pharmacokinetics

Given its chemical structure, it is expected to be soluble in water , which could influence its absorption and distribution in the body.

Action Environment

The action, efficacy, and stability of BES can be influenced by various environmental factors. For instance, its synthesis requires a specific temperature (140°C) for optimal reaction kinetics . Moreover, it is known to be stable under normal storage conditions .

Q & A

Q1: What is a bioelectrochemical system (BES)?

A1: A bioelectrochemical system (BES) is a technology that utilizes the power of microorganisms to catalyze electrochemical reactions. In essence, these systems harness the ability of certain bacteria to transfer electrons to electrodes, generating electricity or facilitating chemical production.

Q2: How can BES be used to upgrade biogas to biomethane?

A2: BES can be integrated with anaerobic digestion (AD) to enhance the methane content of biogas. This is achieved by the bioelectrochemical reduction of carbon dioxide (CO2) present in the biogas to methane (CH4) [].

Q3: What are the two main types of BES reactors used for biogas upgrading?

A3: Two main types of BES reactors are used for biogas upgrading: single-chamber and two-chamber reactors. Single-chamber reactors house both the anode and cathode in the same compartment, while two-chamber reactors separate them with an ion-exchange membrane [].

Q4: What are the advantages of using a two-chamber BES reactor for biogas upgrading?

A4: Two-chamber reactors offer advantages over single-chamber systems, primarily by preventing interference from the anodic reaction at the cathode. This separation allows for a more controlled environment and can lead to higher methane content in the biogas [].

Q5: What challenges are associated with integrating BES directly into an anaerobic digester?

A5: Directly integrating BES into an anaerobic digester can lead to system instability. One reason for this is the production of hydrogen at the cathode. Excess hydrogen can disrupt the delicate balance of the microbial community within the digester, potentially leading to volatile fatty acid accumulation and a decrease in methane production [].

Q6: What is a potential solution to mitigate the instability caused by direct BES integration into anaerobic digesters?

A6: One solution is to use the BES as an inline biofilter. In this configuration, the BES receives the biogas after it leaves the digester, acting as a filter to remove CO2 and enrich the methane content without directly interfering with the anaerobic digestion process itself [].

Q7: How does the microbial community on the biocathode change during biogas upgrading?

A7: The microbial community on the biocathode undergoes a selection process favoring hydrogenotrophic methanogens. These microorganisms utilize hydrogen produced at the cathode to reduce CO2 to CH4, leading to an enrichment of species like Methanothermobacter [].

Q8: How can BES improve the stability of anaerobic digestion?

A8: BES can act as a stabilizing factor in anaerobic digestion by providing an alternative electron sink for the microbial community. This can help prevent the buildup of inhibitory compounds, such as volatile fatty acids, that can disrupt the process [].

Q9: How does the presence of a BES affect the microbial community in an anaerobic digester?

A9: While research is ongoing, studies using Q-PCR analysis suggest that BES can influence the composition of the microbial community in an anaerobic digester, particularly the types and abundance of methanogens found on the anode and cathode surfaces [].

Q10: Can BES be used to address the problem of wind power curtailment?

A10: Yes, BES can play a significant role in reducing wind power curtailment. The inherent variability of wind power generation can lead to periods of energy surplus, exceeding grid capacity. BES can store this excess energy and release it when wind generation is low, thereby smoothing out power output and reducing curtailment [].

Q11: What factors need to be considered when optimizing BES capacity for wind farms?

A11: Optimal BES capacity for wind farms depends on several factors, including the specific operational constraints of the power system, the level of wind power penetration, and the cost of the BES units themselves. A balance must be struck between maximizing energy storage capacity and minimizing costs [].

Q12: What is a two-stage optimization approach for determining the optimal BES capacity for wind farms?

A12: A two-stage optimization approach can be employed to determine optimal BES capacity for wind farms: * Stage 1: Optimize the unit commitment of thermal generators and the scheduled output of the wind farm, considering AC power flow constraints. This stage utilizes Monte Carlo simulations to generate time series data of wind farm output for subsequent BES optimization. * Stage 2: Design operational strategies for the BES based on the optimized wind farm output and grid conditions determined in Stage 1. This stage aims to maximize the utilization of BES to minimize wind power curtailment and reduce overall system costs [].